N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide

• IUPAC Name: N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide
• InChI: InChI=1S/C20H22N2O5S/c1-15(20(24)22-11-13-28(25,26)14-12-22)21-19(23)16-7-9-18(10-8-16)27-17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3,(H,21,23)
• InChI Key: VGGJYPYTWYMQPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCS(=O)(=O)CC1)NC(=O)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide, also known as DT-13, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. DT-13 has been found to exhibit anti-tumor, anti-inflammatory, and anti-angiogenic effects, making it a promising candidate for further research.

Mechanism of Action

N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has been found to exert its anti-tumor effects through various mechanisms. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide also inhibits the expression of various proteins involved in cancer cell proliferation and survival, such as Bcl-2 and cyclin D1. Additionally, N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has been found to inhibit the activation of several signaling pathways involved in cancer cell growth and survival, including the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects
In addition to its anti-tumor effects, N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has been found to exhibit anti-inflammatory and anti-oxidant properties. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress in cells. N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has also been found to improve glucose metabolism and insulin resistance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide is its ability to inhibit the growth of various cancer cell lines, making it a promising candidate for further research. Additionally, N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has been found to exhibit low toxicity in animal models, suggesting that it may have a favorable safety profile. However, one limitation of N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several areas of future research that could be explored with regards to N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide. One potential avenue is the development of N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dosage and treatment regimen for N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide, as well as its efficacy in vivo. Additionally, N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide could be further investigated for its potential use in treating other diseases, such as inflammation and diabetes. Finally, the development of more efficient synthesis methods for N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide could facilitate its use in further research.

Synthesis Methods

N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide can be synthesized using a multi-step process involving various chemical reactions. One such method involves the reaction of 4-phenoxybenzoic acid with thionyl chloride to form 4-phenoxybenzoyl chloride. This is then reacted with N-(2-aminoethyl)propane-1,3-diamine to form N-(2-(4-phenoxybenzoyl)aminoethyl)-1,3-propanediamine. The final step involves the reaction of this compound with 2-oxo-1,4-thiazine-3-carboxylic acid to form N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide.

Scientific Research Applications

N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has been the subject of numerous scientific studies due to its potential therapeutic properties. In vitro studies have shown that N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-[1-(1,1-dioxo-1,4-thiazinan-4-yl)-1-oxopropan-2-yl]-4-phenoxybenzamide has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.